Copper;N'-methyl-N-[(E)-[(3E)-3-[(N-methyl-C-sulfidocarbonimidoyl)hydrazinylidene]butan-2-ylidene]amino]carbamimidothioate

• CAS No.: 68341-09-3
• Product Name: Copper;N'-methyl-N-[(E)-[(3E)-3-[(N-methyl-C-sulfidocarbonimidoyl)hydrazinylidene]butan-2-ylidene]amino]carbamimidothioate
• Molecular Formula: C8H14CuN6S2
• Molecular Weight: 321.9 g/mol
• IUPAC Name: copper;N'-methyl-N-[(E)-[(3E)-3-[(N-methyl-C-sulfidocarbonimidoyl)hydrazinylidene]butan-2-ylidene]amino]carbamimidothioate
• Standard InChI: InChI=1S/C8H16N6S2.Cu/c1-5(11-13-7(15)9-3)6(2)12-14-8(16)10-4;/h1-4H3,(H2,9,13,15)(H2,10,14,16);/q;+2/p-2/b11-5+,12-6+
• Standard InChIKey: SBHDKYTVDCRMOE-JPAPVDFESA-L
• Isomeric SMILES: C/C(=N\NC(=NC)[S-])/C(=N/NC(=NC)[S-])/C.[Cu+2]
• SMILES: CC(=NNC(=NC)[S-])C(=NNC(=NC)[S-])C.[Cu+2]
• Canonical SMILES: CC(=NNC(=NC)[S-])C(=NNC(=NC)[S-])C.[Cu+2]
• Description: The metallo-protein Cu/Zn-superoxide dismutase (SOD1) is a ubiquitous enzyme responsible for scavenging superoxide radicals. Mutations in SOD1, which alter its metal binding capacity and can result in protein misfolding and aggregation, have been linked to familial amyotrophic lateral sclerosis (ALS). Cu-ATSM is an orally bioavailable, blood-brain barrier permeable complex that has traditionally been used in cellular imaging experiments to selectively label hypoxic tissue via its susceptibility to reduction by oxygen-depleted mitochondria. More recently, Cu-ATSM has been reported to improve locomotor function and survival in a transgenic ALS mouse model by delivering copper specifically to cells in the spinal cords of mice producing misfolded SOD1 proteins. Copper chaperone for SOD (CCS) is presumed to utilize the copper from Cu-ATSM to prevent misfolding of the SOD1 protein.
• Synonyms: copper-ATSM;CuII(atsm)
• Reference: 1.Vavere, A.L., and Lewis, J.S. Cu-ATSM: A radiopharmaceutical for the PET imaging of hypoxia. Dalton Trans. 43, 4893-4902 (2007).
• PubChem Compound: 10064708
• Last Modified: Nov 11 2021